Cas no 1431964-36-1 (1-(1,3,5-Trimethylpyrazol-4-yl)ethanamine;hydrochloride)

• Product Name: 1-(1,3,5-Trimethylpyrazol-4-yl)ethanamine;hydrochloride
• CAS No: 1431964-36-1
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• CID: 4700083
• Update Time: 2023-08-14

1-(1,3,5-Trimethylpyrazol-4-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethanamine hydrochloride
• 1-(1,3,5-Trimethylpyrazol-4-yl)ethanamine;hydrochloride

• Inchi： 1S/C8H15N3.ClH/c1-5(9)8-6(2)10-11(4)7(8)3;/h5H,9H2,1-4H3;1H
• InChI Key： GKKGFVGLGQXARJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(C)=C(C(C)=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Topological Polar Surface Area: 43.8